Cas no 1241691-12-2 (3-​Piperidinecarboxylic acid, 1-​[(2-​phenylethenyl)​sulfonyl]​-​, ethyl ester)

• Product Name: 3-​Piperidinecarboxylic acid, 1-​[(2-​phenylethenyl)​sulfonyl]​-​, ethyl ester
• CAS No: 1241691-12-2
• MF: C₁₆H₂₁NO₄S
• MW: 323.407243490219
• CID: 5681268
• PubChem ID: 47006129
• Update Time: 2025-06-12

3-​Piperidinecarboxylic acid, 1-​[(2-​phenylethenyl)​sulfonyl]​-​, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-​Piperidinecarboxylic acid, 1-​[(2-​phenylethenyl)​sulfonyl]​-​, ethyl ester

• Inchi： 1S/C16H21NO4S/c1-2-21-16(18)15-9-6-11-17(13-15)22(19,20)12-10-14-7-4-3-5-8-14/h3-5,7-8,10,12,15H,2,6,9,11,13H2,1H3/b12-10+
• InChI Key： XZAOTFDQISKIIL-ZRDIBKRKSA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(N1CCCC(C(=O)OCC)C1)(=O)=O

Computed Properties

• Exact Mass: 323.11912932g/mol
• Monoisotopic Mass: 323.11912932g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 489
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 72.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on 3-​Piperidinecarboxylic acid, 1-​[(2-​phenylethenyl)​sulfonyl]​-​, ethyl ester

Introduction to 3-Piperidinecarboxylic acid, 1-[(2-phenylethenyl)sulfonyl]-, ethyl ester (CAS No. 1241691-12-2)

3-Piperidinecarboxylic acid, 1-[(2-phenylethenyl)sulfonyl]-, ethyl ester (CAS No. 1241691-12-2) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a piperidine ring, a sulfonyl group, and an ethyl ester moiety. These structural elements contribute to its potential biological activities and therapeutic applications.

The chemical structure of 3-Piperidinecarboxylic acid, 1-[(2-phenylethenyl)sulfonyl]-, ethyl ester can be represented as follows: C₁₇H₂₀O₄S. The presence of the piperidine ring provides the compound with a basic character, while the sulfonyl group imparts polarity and reactivity. The ethyl ester moiety enhances the lipophilicity of the molecule, making it more suitable for cellular uptake and bioavailability.

Recent studies have explored the potential therapeutic applications of 3-Piperidinecarboxylic acid, 1-[(2-phenylethenyl)sulfonyl]-, ethyl ester. One notable area of research is its anti-inflammatory properties. In vitro and in vivo experiments have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it may have potential as a treatment for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 3-Piperidinecarboxylic acid, 1-[(2-phenylethenyl)sulfonyl]-, ethyl ester has also shown promise in neuroprotective studies. Research has indicated that it can protect neurons from oxidative stress and apoptosis induced by various neurotoxins. This neuroprotective activity is attributed to its ability to modulate intracellular signaling pathways involved in cell survival and death.

The pharmacokinetic properties of 3-Piperidinecarboxylic acid, 1-[(2-phenylethenyl)sulfonyl]-, ethyl ester have been extensively studied to understand its behavior in biological systems. Studies have shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile. The compound is rapidly absorbed from the gastrointestinal tract and distributed throughout the body. It is metabolized primarily by the liver through hydrolysis of the ester bond, leading to the formation of the corresponding carboxylic acid derivative.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-Piperidinecarboxylic acid, 1-[(2-phenylethenyl)sulfonyl]-, ethyl ester in various therapeutic contexts. Preliminary results from phase I trials have indicated that it is well-tolerated with no significant adverse effects observed at therapeutic doses. These findings are encouraging and support further investigation into its potential as a novel therapeutic agent.

The synthesis of 3-Piperidinecarboxylic acid, 1-[(2-phenylethenyl)sulfonyl]-, ethyl ester involves several steps, including the preparation of the piperidine carboxylic acid intermediate and subsequent coupling with the phenylethenyl sulfonyl chloride followed by esterification with ethanol. The synthetic route has been optimized to achieve high yields and purity levels suitable for pharmaceutical applications.

In conclusion, 3-Piperidinecarboxylic acid, 1-[(2-phenylethenyl)sulfonyl]-, ethyl ester (CAS No. 1241691-12-2) is a promising compound with diverse biological activities and potential therapeutic applications. Its anti-inflammatory and neuroprotective properties make it an attractive candidate for further development in drug discovery programs. Ongoing research and clinical trials will provide valuable insights into its safety and efficacy, paving the way for its potential use in treating various diseases.